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Compound of Interest

Compound Name: Oxotremorine M

Cat. No.: B1532979

Get Quote

Oxotremorine M, a potent muscarinic acetylcholine receptor agonist, requires stringent

handling and disposal procedures due to its significant toxicity.[1][2] Safety data sheets indicate

that Oxotremorine M can be fatal if swallowed, inhaled, or in contact with skin, classifying it as

a highly hazardous substance. Adherence to established laboratory safety protocols and

hazardous waste regulations is paramount to ensure the safety of personnel and prevent

environmental contamination.

Immediate Safety and Handling
Before handling Oxotremorine M for any purpose, including disposal preparation, it is crucial

to wear appropriate Personal Protective Equipment (PPE). This includes chemical-resistant

gloves, a lab coat or protective clothing, and respiratory protection.[1] All handling should occur

in a well-ventilated area or a chemical fume hood.

Key Safety and Disposal Information Summary
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Parameter Guideline Source(s)

Chemical Name Oxotremorine M [2]

Synonyms

Oxotremorine methiodide,

N,N,N-Trimethyl-4-(2-oxo-1-

pyrrolidinyl)-2-butyn-1-

ammonium iodide

[2][3]

CAS Number 63939-65-1 [1][2]

Hazard Class

Acute Toxicity: Oral (Category

2), Dermal (Category 2),

Inhalation (Category 1)

Hazard Statements

H300 + H310 + H330: Fatal if

swallowed, in contact with skin

or if inhaled.

UN Number
UN 2811: Toxic solid, organic,

n.o.s.

Incompatible Materials

Strong oxidizing agents, strong

reducing agents, strong bases,

strong acids.

[3]

Primary Disposal Route

Collection by an approved

hazardous waste disposal

service.

Prohibited Disposal

Do NOT dispose of via

sewer/drain systems or regular

trash.[4][5]

Step-by-Step Disposal Protocol
The proper disposal of Oxotremorine M waste must be managed through your institution's

Environmental Health and Safety (EH&S) or equivalent hazardous waste management

program.[4][5] Never discharge chemical wastes down the sink or dispose of them in regular

trash.[4][6]
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1. Waste Segregation and Collection:

Identify Waste: Any material contaminated with Oxotremorine M, including pure substance,

solutions, spill cleanup materials, and contaminated lab supplies (e.g., gloves, pipette tips),

must be treated as hazardous waste.[4]

Segregate Incompatibles: Do not mix Oxotremorine M waste with incompatible chemicals

such as strong acids, bases, or oxidizing agents.[3][7] Store waste streams separately to

prevent dangerous reactions.[7]

2. Container Selection and Labeling:

Use a Compatible Container: Collect waste in a container that is chemically resistant and

has a secure, leak-proof screw cap.[6][7] The container must be in good condition, free from

cracks or deterioration.[7]

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the

full chemical name "Oxotremorine M," and an accurate description of the contents (e.g.,

"solid," "aqueous solution with concentration").[5][8]

3. Storage in a Satellite Accumulation Area (SAA):

Designated Storage: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation.[5][7][8]

Secure Storage: Keep the waste container closed at all times except when adding waste.[4]

[8] The SAA should be inspected regularly for any signs of leakage.[7]

Accumulation Limits: Be aware of accumulation limits for acutely toxic wastes. Regulations

may limit storage to a maximum of one quart for such materials before requiring a pickup.[5]

[8]

4. Arranging for Final Disposal:

Contact EH&S: Once the waste container is full or ready for removal, contact your

institution's EH&S department to schedule a pickup.[8]
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Documentation: Complete any required waste disposal forms accurately to ensure safe

handling and transport by waste management personnel.[5]

Final Disposal: The EH&S program will ensure the waste is transported to an approved and

licensed hazardous waste treatment and disposal facility, in compliance with all federal and

state regulations.[5]

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the safe disposal of

Oxotremorine M.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/product/b1532979/docs?utm_src=pdf-body#safe-disposal-of-oxotremorine-m-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxotremorine M Disposal Workflow

Waste Generation
(Oxotremorine M)

1. Don Appropriate PPE
(Gloves, Lab Coat, Goggles,

Respiratory Protection)

2. Segregate Waste
(Avoid Incompatibles)

3. Use a Labeled,
Compatible Waste Container

4. Store in Designated SAA
(Keep Container Closed)

5. Request Waste Pickup
from EH&S

Final Disposal by
Approved Facility

Click to download full resolution via product page

Caption: Procedural flow for the safe handling and disposal of Oxotremorine M waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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